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Compound of Interest

Compound Name: 3-Fluoropyridin-4-ol

Cat. No.: B1302951 Get Quote

Essential Safety and Handling Guide for 3-
Fluoropyridin-4-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Fluoropyridin-4-ol. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Fluoropyridin-4-ol is not readily available, data

from structurally similar compounds, such as 3-Fluoropyridine and (3-Fluoropyridin-4-

YL)methanamine dihydrochloride, indicate significant potential hazards. These include causing

severe skin burns, eye damage, and respiratory irritation.[1][2] Therefore, a stringent personal

protective equipment (PPE) plan is mandatory for all personnel handling this compound.

Quantitative Data Summary
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Parameter Value Source

Flash Point (3-Fluoropyridine) 13 °C / 55.4 °F (closed cup)[2] Fisher Scientific, Sigma-Aldrich

Boiling Point (3-Fluoropyridine) 107 - 108 °C @ 760 mmHg[2] Fisher Scientific, Sigma-Aldrich

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not available for 3-

Fluoropyridin-4-ol or its close

analogs.[1]

AK Scientific, Inc.

Recommended Personal Protective Equipment (PPE)

Task Required PPE

Weighing and Preparing Solutions
Chemical splash goggles, face shield, nitrile or

neoprene gloves, laboratory coat.[3]

Conducting Reactions

Chemical splash goggles, face shield, nitrile or

neoprene gloves, chemical-resistant apron over

a laboratory coat.[3] Operations should be

conducted in a certified chemical fume hood.[3]

Handling Spills

Positive-pressure, self-contained breathing

apparatus (SCBA), fully encapsulating chemical

protective suit, inner and outer chemical-

resistant gloves.

Waste Disposal
Chemical splash goggles, nitrile or neoprene

gloves, laboratory coat.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

All work with 3-Fluoropyridin-4-ol must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to keep airborne concentrations low.[1][3]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Before handling, wash hands thoroughly. Avoid contact with skin, eyes, and clothing.[1]

2. Weighing and Transfer:

Wear the appropriate PPE as outlined in the table above.

Handle the compound in a manner that minimizes dust generation and accumulation.[1]

Use non-sparking tools and take precautionary measures against static discharge, as related

compounds are flammable.[2]

Keep the container tightly closed when not in use.[1][2]

3. Conducting Reactions:

Set up all apparatus within the chemical fume hood.

Wear the specified PPE for conducting reactions.

Avoid heating the compound near open flames or other ignition sources.[2]

After handling, wash hands and any exposed skin thoroughly.[2]

Emergency Procedures
In the event of an accidental exposure, immediate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately flush the skin with running water for

at least 15 minutes while removing all

contaminated clothing and shoes.[1] Seek

immediate medical attention.[1] Wash

contaminated clothing before reuse.[1]

Eye Contact

Immediately flush the open eyes with plenty of

water for at least 15 minutes.[1] Remove contact

lenses if present and easy to do so.[1] Continue

rinsing and seek immediate medical attention.[1]

Inhalation

Move the exposed person to fresh air at once.[4]

If breathing has stopped or is difficult, provide

artificial respiration or oxygen.[1][4] Keep the

person warm and at rest.[4] Seek immediate

medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[1]

Disposal Plan
All waste containing 3-Fluoropyridin-4-ol must be treated as hazardous.

Waste Collection: Collect all waste materials, including empty containers, contaminated PPE,

and spill cleanup materials, in a suitable, labeled, and closed container.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2]

Adhere to all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling 3-
Fluoropyridin-4-ol and the appropriate emergency response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9272BB_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9272BB_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://aksci.com/sds/9272BB_SDS.pdf
https://www.benchchem.com/product/b1302951?utm_src=pdf-body
https://aksci.com/sds/9272BB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC188300050&productDescription=3-FLUOROPYRIDINE+99%253-FLUOROP&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1302951?utm_src=pdf-body
https://www.benchchem.com/product/b1302951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup & Disposal

Don Appropriate PPE Verify Fume Hood Operation Locate Eyewash & Shower Weigh Compound Transfer to Reaction Vessel Conduct Reaction Decontaminate Glassware Collect Hazardous Waste Dispose via Approved Plant Wash Hands Thoroughly
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Flush Affected Area (15+ min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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